Cas no 318239-58-6 ([5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate)

• Product Name: [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate
• CAS No: 318239-58-6
• MF: C₁₄H₁₂BrF₃N₂O₂S
• MW: 409.22149181366
• CID: 6787081
• PubChem ID: 1475917
• Update Time: 2025-07-01

[5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate
• 318239-58-6
• [5-(4-bromophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl acetate
• 4G-372S
• {5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methylacetate
• {5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methyl acetate
• AKOS005091648

• Inchi： 1S/C14H12BrF3N2O2S/c1-8(21)22-7-11-12(14(16,17)18)19-20(2)13(11)23-10-5-3-9(15)4-6-10/h3-6H,7H2,1-2H3
• InChI Key： XIYKNQMCMOTZEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(COC(C)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 407.97550g/mol
• Monoisotopic Mass: 407.97550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.4Ų

Additional information on [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate

Introduction to [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate (CAS No. 318239-58-6)

[5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number [318239-58-6], belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The structural features of this molecule, particularly its sulfanyl and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure consists of a pyrazole core, which is a five-membered aromatic ring containing two nitrogen atoms. This core is further functionalized with various substituents that enhance its pharmacological profile. Specifically, the presence of a [4-bromophenyl)sulfanyl] group introduces a bromine atom into the phenyl ring, which can participate in various chemical reactions such as cross-coupling reactions. Additionally, the [1-methyl] and [3-(trifluoromethyl)] groups add further complexity to the molecule, influencing its electronic properties and interactions with biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their ability to modulate various biological pathways. The [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate has been investigated for its potential role in inhibiting certain enzymes and receptors that are implicated in inflammatory and infectious diseases. Its sulfanyl group, in particular, has been shown to enhance binding affinity to specific protein targets, making it a valuable scaffold for medicinal chemistry.

In the context of current pharmaceutical research, this compound has been explored for its anti-inflammatory properties. The trifluoromethyl group is known to increase metabolic stability and binding affinity, which are crucial factors for drug efficacy. Preclinical studies have demonstrated that derivatives of pyrazole with similar structural motifs exhibit significant anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. The [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate is being further investigated to determine its potential as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest is the compound's potential application in antiviral therapy. The bromine atom in the [4-bromophenyl)sulfanyl] group provides a handle for further chemical modifications, allowing researchers to explore different derivatives with enhanced antiviral activity. Preliminary studies have suggested that this compound can interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. The trifluoromethyl group also contributes to the molecule's stability against metabolic degradation, ensuring prolonged activity within the biological system.

The synthesis of [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as sulfanylation and acetylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent into the phenyl ring efficiently.

Quality control and analytical characterization are essential steps in ensuring the integrity of this compound for research and development purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate. These analytical methods provide detailed information about the molecular structure and help identify any impurities that may affect its biological activity.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of drug efficacy. Computational modeling techniques have been employed to predict how [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate will behave within different biological systems. These models help researchers optimize the compound's structure to improve its pharmacokinetic profile.

In conclusion, [5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate (CAS No. 318239-58-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its biological activities and optimize its synthetic pathways for efficient production. As research progresses, this compound is expected to contribute valuable insights into drug discovery and development efforts worldwide.